![molecular formula C8H7ClO2 B2667644 2-(4-Chlorophenoxy)acetaldehyde CAS No. 43018-72-0](/img/structure/B2667644.png)
2-(4-Chlorophenoxy)acetaldehyde
Overview
Description
Scientific Research Applications
Molecular Mechanisms of Acetaldehyde-Mediated Carcinogenesis : Acetaldehyde, including derivatives like 2-(4-Chlorophenoxy)acetaldehyde, causes various forms of DNA damage, including DNA adducts and mutations, which are central to its role in carcinogenesis. This research highlights the importance of studying acetaldehyde derivatives in understanding carcinogenic processes, especially in the context of alcohol metabolism and the risk of squamous cell carcinomas (Mizumoto et al., 2017).
Acetaldehyde in Environmental and Endogenous Settings : This study shows how acetaldehyde, including its derivatives, forms DNA adducts in human cells, which are critical in understanding its mutagenicity and carcinogenicity. These findings underscore the relevance of acetaldehyde derivatives in environmental health and toxicology studies (Garcia et al., 2011).
Organocatalytic Synthesis Applications : The organocatalytic asymmetric cross-aldol reaction of 2-chloroethoxy acetaldehyde with aromatic aldehydes demonstrates the potential of acetaldehyde derivatives in synthetic chemistry. This research contributes to the development of methods for creating biologically active compounds (Sawant et al., 2013).
Catalysis in Ethanol Reforming : Studies on the catalysis of TiO2-supported Rh and Ir metals with the addition of rhenium during the aqueous phase reforming of ethanol highlight the role of acetaldehyde derivatives in catalytic processes. This research is relevant for understanding and improving industrial catalytic reactions (Nozawa et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-(4-chlorophenoxy)acetaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSDNWOUCHKCGBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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